THJ

• Molecular Formula: C22H22N4O
• Molecular Weight: 358.4
• InChI: InChI=1S/C22H22N4O/c1-2-3-6-15-26-19-13-5-4-11-17(19)21(25-26)22(27)24-18-12-7-9-16-10-8-14-23-20(16)18/h4-5,7-14H,2-3,6,15H2,1H3,(H,24,27)
• InChI Key: YAYIQXMTUCPLHG-UHFFFAOYSA-N
• SMILES: O=C(NC1=C(N=CC=C2)C2=CC=C1)C3=NN(CCCCC)C4=C3C=CC=C4
• synonyms: 1-pentyl-N-(quinolin-8-yl)-1H-indazole-3-carboxamide

Description

THJ 018 is an analog of JWH 018 where the core indole structure is substituted with an indazole base. Though no biological activity has been reported for THJ 018, structurally similar analogs bind to the brain central cannabinoid (CB1) receptors and display agonist properties in functional assays, suggesting that it would have the same in vivo effects as Δ THJ is a derivative of THJ 018 featuring an 8-aminoquinoline replacing the naphthalene group. The physiological and toxicological properties of this compound have not been determined. This product is intended for research and forensic applications.

Scientific Research Applications

• Medical and Biological Applications :

  • THz imaging and sensing technologies are increasingly used in medical, military, and security applications. They are being tested for cancer and burn diagnosis, identification of concealed explosives, drugs, and weapons, and more. Studies in THz biological effects are crucial for understanding the mechanisms of THz interactions with biological systems and for health hazard evaluation (Wilmink & Grundt, 2011).
  • THz technology is recognized for its potential in biomedicine. Applications include amino acid and polypeptide analysis, DNA, protein detection, and cancer detection. The technology's ability to tackle some shortcomings of existing techniques is also being investigated (Aiping Gong et al., 2019).

• Sensing and Imaging :

  • THz sensing and imaging (THz S&I) have potential applications in defense, security, biology, and medicine. The unique properties of THz waves, like their ability to penetrate nonpolar dielectric materials, make them useful for nondestructive sensing and imaging (D. Woolard et al., 2005).
  • THz wave imaging, particularly T-ray imaging, has potential applications in biotechnology, including medical diagnosis, health monitoring, and chemical and biological identification. The generation, propagation, and detection of T-rays using femtosecond optics are a focus of research (X. -. Zhang, 2002).

• Technological and Industrial Applications :

  • The development of THz technology is driven by its applications in areas like nondestructive testing, security, and biomedicine. Comparing publication trends with other fields, it's suggested that THz-S&T is in a phase of acceptance, indicating growing applications and impact (A. Redo-Sanchez & Xicheng Zhang, 2008).
  • THz technology also finds applications in food and agriculture, like food inspection, crop inspection, and material characterization. The interaction of THz rays with materials at intermolecular levels is leveraged in these applications (S. Mathanker et al., 2013).